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Boracites

Introduction
Boracites, a class of minerals with the general formula M₃B₇O₁₃X (where M is a divalent 3d

transition metal such as Cr, Mn, Fe, Co, Ni, Cu, and X is a halogen like Cl, Br, I), are renowned

for their fascinating array of coexisting physical properties, including ferroelectricity,

ferroelasticity, and complex magnetic behaviors.[1] These materials, often termed multiferroics,

exhibit a strong interplay between their crystal structure, electrical polarization, and magnetic

ordering. The specific magnetic characteristics of a boracite are highly sensitive to the choice

of the transition metal ion and the halogen, leading to a rich landscape of magnetic

phenomena. This guide provides a comparative analysis of the magnetic properties of iron (Fe)

boracites against those containing other 3d transition metals, supported by experimental data

and methodologies.

Data Presentation: Comparative Magnetic
Properties of Transition Metal Boracites
The magnetic properties of boracites are primarily dictated by the 3d transition metal ions.

Below is a summary of key magnetic data for various boracites, illustrating the influence of

both the metal and the halogen on their magnetic ordering.
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Boracite
Formula

Transition
Metal (M)

Halogen (X)
Magnetic
Ordering
Temp. (Tₙ in K)

Type of
Magnetic
Ordering

Fe₃B₇O₁₃Cl Iron (Fe) Chlorine (Cl) 11.5

Antiferromagneti

c, Weak

Ferromagnetism

Fe₃B₇O₁₃Br Iron (Fe) Bromine (Br) 18.5

Antiferromagneti

c, Weak

Ferromagnetism

Fe₃B₇O₁₃I Iron (Fe) Iodine (I) 31.0 - 31.4

Antiferromagneti

c, Weak

Ferromagnetism

Co₃B₇O₁₃Cl Cobalt (Co) Chlorine (Cl) ~12

Antiferromagneti

c, Weak

Ferromagnetism

Co₃B₇O₁₃Br Cobalt (Co) Bromine (Br) 17.5

Antiferromagneti

c, Weak

Ferromagnetism

Ni₃B₇O₁₃Cl Nickel (Ni) Chlorine (Cl) 9

Canted

Antiferromagneti

c

Ni₃B₇O₁₃Br Nickel (Ni) Bromine (Br) 17
Ferromagnetic/F

erroelectric

Ni₃B₇O₁₃I Nickel (Ni) Iodine (I) ~64

Antiferromagneti

c, Weak

Ferromagnetism

Mn₃B₇O₁₃Cl Manganese (Mn) Chlorine (Cl) 11
Antiferromagneti

c

Mn₃B₇O₁₃Br Manganese (Mn) Bromine (Br) 14 - 25.9
Antiferromagneti

c
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Mn₃B₇O₁₃I Manganese (Mn) Iodine (I) 26

Antiferromagneti

c, Weak

Ferromagnetism

Cr₃B₇O₁₃Cl Chromium (Cr) Chlorine (Cl) ~15

Antiferromagneti

c-type ordering,

Weak

Ferromagnetism

Note: The reported values for transition temperatures can vary slightly between different

studies due to sample quality and measurement techniques.[2][3][4][5][6][7][8]

Comparative Analysis of Magnetic Properties
The magnetic ordering in boracites is a result of competing exchange interactions, the

quantum and classical spin states of the M²⁺ ions, and orbital effects.[1]

Iron (Fe) Boracites
Iron boracites (Fe-Cl, Fe-Br, Fe-I) consistently exhibit antiferromagnetic ordering at low

temperatures.[2] A key characteristic is the emergence of a weak ferromagnetic moment that

appears concurrently with the antiferromagnetic order.[9] A distinct trend is observed with the

halogen ion: the Néel temperature (Tₙ), which marks the onset of antiferromagnetic ordering,

systematically increases as the halogen changes from Cl (11.5 K) to Br (18.5 K) and to I (31 K).

[2] This suggests that the larger, more polarizable halogen ions enhance the magnetic

exchange interactions between the Fe²⁺ ions. Below Tₙ, indications of continuous spin

reorientations have also been observed.[1] Furthermore, hysteresis measurements show that

the coercive field at 4K is significantly larger for Fe-I boracite compared to Fe-Br and Fe-Cl,

indicating stronger magnetic anisotropy.[2]

Other Transition Metal Boracites
Cobalt (Co) Boracites: Similar to iron boracites, Co-boracites are known to be

ferromagnetoelectric, displaying weak ferromagnetism in their ferroelectric phase.[3] They

also show broad anomalies in their magnetic properties below the Néel temperature, which

are attributed to continuous spin reorientations and effective S=1/2 ground states.[1] Neutron

diffraction studies on Co-Br boracite have revealed a two-step onset of magnetic ordering,
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with a transition to a weakly ferromagnetic phase followed by a transformation to a more

complex three-dimensional canted magnetic structure.[6]

Nickel (Ni) Boracites: The nickel boracite family shows significant variation. Ni-I boracite is

particularly notable because it exhibits a simultaneous onset of ferroelectricity and weak

ferromagnetism at approximately 64 K, which is a relatively high magnetic ordering

temperature for this class of materials.[5][10][11][12] In contrast, Ni-Cl boracite has a much

lower Tₙ of 9 K and displays a coplanar, two-dimensionally canted antiferromagnetic

arrangement.[7][13] This highlights the profound influence of the halogen on the magnetic

ground state.

Manganese (Mn) Boracites: Mn-boracites generally show antiferromagnetic ordering.[8]

Similar to the iron series, the Néel temperature in Mn-boracites tends to increase with the

size of the halogen ion, from 11 K for Mn-Cl to 26 K for Mn-I.[8] Neutron diffraction studies of

Mn-I boracite confirm the onset of magnetic ordering at 26 K and a canted spin

arrangement.[8][14]

Chromium (Cr) Boracites: Cr-boracites are characterized by stronger magnetic frustration

compared to other boracites.[1] In Cr-Cl boracite, the magnetoelectric effect is found to be

predominantly quadratic, which is a distinguishing feature.[15][16] It exhibits

antiferromagnetic-type ordering around 15 K, with suggestions of weak ferromagnetism

appearing near 11 K.[15]

Experimental Protocols
The characterization of the magnetic properties of boracites involves a combination of

synthesis, magnetic measurement, and structural analysis techniques.

Synthesis of Boracite Crystals
High-quality single crystals are essential for accurate magnetic and magnetoelectric

measurements.

Vapor Transport Method: This is the most common and successful technique for growing

single crystals of halogen boracites.[17] The process typically involves sealing the starting

materials (metal oxide, boron oxide, and a halogenating agent) in a quartz ampoule and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/00150199408245095
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://pubs.aip.org/aip/jap/article/37/3/1404/787484/Some-Properties-of-Ferromagnetoelectric-Nickel
https://access.archive-ouverte.unige.ch/access/metadata/d9bf45b2-9fff-47ee-9924-eea9cf2b84d0/download
https://www.researchgate.net/publication/233033964_Reexamination_of_the_magnetoelectric_effect_in_nickel-iodine_boracite_Ni3B7O13I
https://scispace.com/pdf/some-properties-of-ferromagnetoelectric-nickel-iodine-27jyc31mtg.pdf
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/00150199708222190
https://scholar.xjtu.edu.cn/en/publications/a-neutron-diffraction-study-of-the-magnetic-structure-and-phase-t/
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.researchgate.net/publication/243395886_Magnetoelectric_effect_of_Mn3B7O13I_boracite
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.researchgate.net/publication/243395886_Magnetoelectric_effect_of_Mn3B7O13I_boracite
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.researchgate.net/publication/243395886_Magnetoelectric_effect_of_Mn3B7O13I_boracite
https://www.researchgate.net/publication/357564468_Crystal_growth_and_Functional_Properties_of_Rare_Mineral_Mn3B7O13Cl
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://pure.mpg.de/pubman/faces/ViewItemFullPage.jsp?itemId=item_2161421_4
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.bohrium.com/paper-details/magnetoelectric-effect-and-magnetic-torque-of-chromium-chlorine-boracite-cr-3-b-7-o-13-cl/811988277572665345-2387
https://www.tandfonline.com/doi/abs/10.1080/00150199408213358
https://www.bohrium.com/paper-details/magnetoelectric-effect-and-magnetic-torque-of-chromium-chlorine-boracite-cr-3-b-7-o-13-cl/811988277572665345-2387
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2002/jm/b109461k/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


placing it in a temperature gradient furnace. The material is transported from a hotter zone to

a cooler zone, where it crystallizes.

Flux Growth Method: An alternative method involves dissolving the constituent metal halides

and boric acid in a molten boric acid flux at a relatively low temperature. This technique is

simpler and uses milder reaction conditions.[17]

Magnetic Property Characterization
Magnetic Susceptibility Measurement (SQUID and Gouy Balance): The temperature

dependence of magnetic susceptibility is measured to determine the magnetic ordering

temperature (Tₙ) and the effective magnetic moment. A Superconducting Quantum

Interference Device (SQUID) magnetometer is a highly sensitive instrument used for these

measurements.[4] The Gouy method is a simpler, classical technique that measures the

change in weight of a sample when placed in a magnetic field to determine its susceptibility.

[18][19][20] The data is often fitted to the Curie-Weiss law at temperatures above Tₙ to

determine the Curie-Weiss temperature, which provides information about the nature of the

magnetic interactions.[2]

Neutron Diffraction: This is a powerful technique for determining the precise arrangement of

magnetic moments (the magnetic structure) in a crystal.[6][7] Since neutrons have a

magnetic moment, they are scattered by the ordered magnetic moments of the atoms in a

material below its ordering temperature. By analyzing the diffraction pattern, the orientation

and magnitude of the atomic magnetic moments can be determined, revealing whether the

structure is, for example, collinear antiferromagnetic, canted, or helical.[21]

Magnetoelectric Effect Measurement: To probe the coupling between magnetic and electric

order, a sample is typically prepared as a thin, single-domain platelet with electrodes.[3][16]

A magnetic field is applied, and the induced electric polarization (or charge) is measured as

a function of field strength and temperature. This can be done using quasi-static methods,

where a DC magnetic field is applied, or dynamic methods, which use an AC magnetic field.

[15]
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Caption: Logical relationship of magnetic properties in transition metal boracites.
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Caption: Experimental workflow for characterizing boracite magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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